Cas no 2137645-31-7 (4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride)

• Product Name: 4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride
• CAS No: 2137645-31-7
• MF: C₁₁H₁₁ClFN₃O₂S
• MW: 303.740343332291
• CID: 6442563
• PubChem ID: 165606478
• Update Time: 2025-11-05

4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729336
• 2137645-31-7
• 4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride

• Inchi： 1S/C11H11ClFN3O2S/c1-16-5-7(19(13,17)18)8-9(12)14-10(15-11(8)16)6-3-2-4-6/h5-6H,2-4H2,1H3
• InChI Key： HANIHHAFYKXXRT-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CN(C)C=2N=C(C2CCC2)N=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 303.0244536g/mol
• Monoisotopic Mass: 303.0244536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride

Introduction to 4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride (CAS No. 2137645-31-7)

4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents. The presence of a sulfonyl fluoride group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The CAS number 2137645-31-7 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. Its molecular formula, C₁₁H₁₂ClN₃O₂F₂S, reflects the complex arrangement of atoms that contribute to its distinct chemical properties. The compound’s structure incorporates a cyclobutyl ring and a methyl substituent, which are key features that influence its interactions with biological targets.

In recent years, there has been growing interest in pyrrolopyrimidine derivatives as potential candidates for treating various diseases, including cancer and infectious disorders. The sulfonyl fluoride moiety is particularly noteworthy as it can undergo nucleophilic substitution reactions, allowing for further functionalization and the development of novel analogs with enhanced pharmacological profiles. This characteristic makes 4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride a versatile building block in medicinal chemistry.

Current research in the field of heterocyclic chemistry highlights the importance of optimizing molecular structures to improve bioavailability and target specificity. Studies have demonstrated that modifications in the pyrrolopyrimidine core can significantly alter the pharmacokinetic properties of derivatives. For instance, the introduction of bulky substituents like cyclobutyl can enhance binding affinity to certain enzymes or receptors while minimizing off-target effects.

The synthetic pathways for producing 4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride involve multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to streamline these processes. The efficiency of these synthetic methods is crucial for scaling up production and making the compound accessible for further research applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in oncology therapy. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that are more effective and have fewer side effects. The reactivity of the sulfonyl fluoride group allows for precise modifications that can fine-tune the inhibitory activity against target enzymes.

Evaluation of in vitro models has shown promising results with derivatives of this compound, indicating their ability to modulate kinase activity effectively. These findings have spurred further investigation into optimizing synthetic routes and exploring new derivatives that could offer improved therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these discoveries into clinical applications.

The pharmaceutical industry continues to invest heavily in developing novel heterocyclic compounds due to their diverse biological activities. The structural complexity of 4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride positions it as a valuable asset in drug discovery pipelines. Its unique combination of functional groups provides multiple opportunities for chemical manipulation, enabling researchers to explore a wide range of biological targets.

As our understanding of disease mechanisms advances, so does our ability to design molecules that interact with biological systems with high precision. The development of new synthetic methodologies and computational tools has accelerated the pace at which novel compounds can be generated and tested. This dynamic interplay between chemistry and biology ensures that compounds like 4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride will remain at the forefront of therapeutic innovation.

In conclusion, 4-chloro-2-cyclobutyl-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl fluoride (CAS No. 2137645-31-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a powerful tool for developing new treatments across multiple therapeutic areas. Continued research into this compound and its derivatives holds great promise for improving patient outcomes through innovative drug design strategies.